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Compound of Interest

Compound Name: Benclothiaz

Cat. No.: B3033156 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature on Benclothiaz is limited. This guide provides

the definitive identification of the compound and summarizes its known application. To offer a

comprehensive resource for researchers, this document also includes technical information on

the broader class of benzothiazole derivatives and general experimental protocols. This

information is intended to provide a contextual framework and should not be interpreted as

being specific to Benclothiaz unless explicitly stated.

Core Compound Identification
Benclothiaz is identified by the following chemical identifiers:

Identifier Value Citation

CAS Number 89583-90-4

IUPAC Name 7-chloro-1,2-benzisothiazole

Molecular Formula C₇H₄ClNS

Physicochemical Properties
The following table summarizes the key physicochemical properties of Benclothiaz.
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Property Value

Molecular Weight 169.63 g/mol

Exact Mass 168.9752980 Da

XLogP3 2.9

Topological Polar Surface Area 41.1 Å²

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 0

Biological Activity of Benclothiaz
The primary registered activity of Benclothiaz is as a nematicide.[1] Nematicides are a class of

chemical pesticides used to control parasitic nematodes.

General Mechanism of Action of Nematicides
While the specific mechanism of action for Benclothiaz is not detailed in the available

literature, nematicides generally function through one of the following mechanisms:

Neurotoxicity: Many nematicides, such as organophosphates and carbamates, act as

acetylcholinesterase inhibitors, leading to paralysis and death of the nematode.[2][3] Others

may interfere with nerve transmission by acting on ion channels.[2][4]

Respiratory Inhibition: Fumigant nematicides and other compounds can inhibit cellular

respiration by disrupting the electron transport chain in the mitochondria of the nematodes.

[2][3]

Cuticle Disruption: Some nematicides can compromise the integrity of the nematode's outer

cuticle, leading to dehydration and death.[5]

Systemic Action: Certain nematicides can be absorbed by plants and are translocated

throughout the plant's tissues, making the plant itself toxic to feeding nematodes.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3033156?utm_src=pdf-body
https://www.benchchem.com/product/b3033156?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1196158/full
https://www.benchchem.com/product/b3033156?utm_src=pdf-body
https://www.researchgate.net/figure/Mode-and-mechanism-of-action-of-the-main-nematicide-groups_fig1_332177213
https://www.researchgate.net/publication/332177213_Nematicides_History_mode_and_mechanism_action
https://www.researchgate.net/figure/Mode-and-mechanism-of-action-of-the-main-nematicide-groups_fig1_332177213
https://horizonepublishing.com/journals/index.php/PST/article/view/468
https://www.researchgate.net/figure/Mode-and-mechanism-of-action-of-the-main-nematicide-groups_fig1_332177213
https://www.researchgate.net/publication/332177213_Nematicides_History_mode_and_mechanism_action
https://atisco.ir/nematicide-and-how-it-works/
https://atisco.ir/nematicide-and-how-it-works/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is plausible that Benclothiaz exerts its nematicidal effect through one or more of these

general mechanisms.

Broader Biological Activities of Benzothiazole
Derivatives
The benzothiazole scaffold is a common feature in a variety of biologically active molecules.[6]

While not specific to Benclothiaz, research on other benzothiazole derivatives may provide

insights into potential, yet uninvestigated, activities. These include:

Anticancer Activity: Certain benzothiazole derivatives have been shown to inhibit cancer cell

proliferation and induce apoptosis.[1] Some have been investigated as inhibitors of signaling

pathways such as the STAT3 and PI3K/AKT pathways.

Anti-inflammatory Activity: Some derivatives have demonstrated anti-inflammatory

properties.

Antimicrobial Activity: The benzothiazole nucleus is found in compounds with antibacterial

and antifungal properties.

Signaling Pathways Modulated by Benzothiazole
Derivatives
As no specific signaling pathway has been documented for Benclothiaz, the following diagram

illustrates the STAT3 signaling pathway, which has been shown to be inhibited by certain

benzothiazole-based compounds in the context of cancer research.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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